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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desmethyl formetanate, a primary metabolite of the carbamate insecticide formetanate, is a

compound of significant interest in the fields of toxicology, environmental science, and drug

development. Understanding its chemical properties, metabolic fate, and biological activity is

crucial for a comprehensive assessment of the parent compound's safety and environmental

impact. This technical guide provides a detailed overview of the core chemical and biological

characteristics of desmethyl formetanate, supported by available scientific data.

Chemical Properties
Desmethyl formetanate, systematically named m-[[(methylamino)methylene]amino]phenyl-N-

methylcarbamate, is formed through the N-demethylation of formetanate. While extensive

experimental data for desmethyl formetanate is not readily available in public literature, its

fundamental properties can be inferred from its chemical structure and data on the parent

compound.
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Property Value Source

IUPAC Name

3-

{[methylamino(methylene)]ami

no}phenyl methylcarbamate

Inferred

Molecular Formula C10H13N3O2 Inferred

Molecular Weight 207.23 g/mol Inferred

Acute Oral LD50 (Rats)
267 mg/kg (young adult); 295

mg/kg
[1]

Note: The molecular formula and weight are inferred based on the demethylation of

formetanate (C11H15N3O2). Further experimental verification is required for definitive values.

Metabolism and Signaling Pathway
Formetanate undergoes metabolic transformation in biological systems, primarily through

hydrolysis and N-demethylation. The N-demethylation of the dimethylamino group of

formetanate leads to the formation of desmethyl formetanate. This metabolic process is a key

step in the detoxification pathway of the parent insecticide.

The primary mechanism of action for both formetanate and its metabolite, desmethyl
formetanate, is the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is critical for

the breakdown of the neurotransmitter acetylcholine at cholinergic synapses. Inhibition of AChE

leads to an accumulation of acetylcholine, resulting in overstimulation of nerve impulses, which

can cause a range of toxic effects.

Below is a diagram illustrating the metabolic pathway from formetanate to desmethyl
formetanate and the subsequent mechanism of action.
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Metabolic conversion of formetanate and its mechanism of action.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of desmethyl
formetanate are not extensively documented in publicly accessible literature. However,

general methodologies for the analysis of carbamate metabolites can be adapted.
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General Analytical Method for Carbamate Metabolites
A common approach for the determination of formetanate and its metabolites in biological and

environmental samples involves liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

1. Sample Preparation:

Extraction: Samples (e.g., tissue, soil, water) are typically extracted with an organic solvent

such as acetonitrile, often with the addition of a small amount of acid to improve stability.

Cleanup: The crude extract is then purified to remove interfering substances. This can be

achieved using solid-phase extraction (SPE) with cartridges containing materials like C18 or

graphitized carbon black.

2. LC-MS/MS Analysis:

Chromatographic Separation: The purified extract is injected into a liquid chromatograph. A

reversed-phase column (e.g., C18) is commonly used to separate the analytes. The mobile

phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or

methanol), often with additives like formic acid or ammonium acetate to enhance ionization.

Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass

spectrometer. Electrospray ionization (ESI) in positive ion mode is a frequently used

ionization technique for carbamates. The mass spectrometer is operated in multiple reaction

monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of

desmethyl formetanate.

Below is a generalized workflow for the analysis of desmethyl formetanate.
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Generalized workflow for the analysis of desmethyl formetanate.

Toxicological Profile
The available toxicological data indicates that desmethyl formetanate is less acutely toxic

than its parent compound, formetanate.[1] The oral LD50 in young adult rats for desmethyl
formetanate is 267 mg/kg, compared to significantly lower values for formetanate

hydrochloride, indicating a lower immediate toxicity.[1] However, as a cholinesterase inhibitor, it
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still poses a potential risk, and its contribution to the overall toxicity of formetanate exposure

should be considered.

Conclusion
Desmethyl formetanate is a key metabolite in the biotransformation of the insecticide

formetanate. While it exhibits lower acute toxicity than the parent compound, its role as a

cholinesterase inhibitor warrants careful consideration in risk assessments. Further research is

needed to fully characterize its chemical and physical properties, refine analytical

methodologies, and elucidate its specific toxicological profile. This in-depth guide provides a

foundational understanding for researchers and professionals working with this important

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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